Cas no 221043-88-5 (Methyl 3-amino-4-propylthiophene-2-carboxylate)

• Product Name: Methyl 3-amino-4-propylthiophene-2-carboxylate
• CAS No: 221043-88-5
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 244118
• Update Time: 2023-08-02

Methyl 3-amino-4-propylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid, 3-amino-4-propyl-, methyl ester
• 2-Thiophenecarboxylicacid,3-amino-4-propyl-,methylester(9CI)
• methyl 3-amino-4-propylthiophene-2-carboxylate
• 2-thiophenecarboxylic acid,3-amino-4-propyl-,methyl ester
• Methyl 3-amino-4-propylthiophene-2-carboxylate

• Inchi： 1S/C9H13NO2S/c1-3-4-6-5-13-8(7(6)10)9(11)12-2/h5H,3-4,10H2,1-2H3
• InChI Key： OQKUGOOAGIHEOC-UHFFFAOYSA-N
• SMILES： S1C=C(C(=C1C(=O)OC)N)CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 187
• Topological Polar Surface Area: 80.6